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Compound of Interest

Compound Name: 2-Isopropyl-1H-imidazole sulphate

Cat. No.: B12659199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Isopropyl-1H-imidazole and its

sulphate salt, focusing on its chemical properties, synthesis, and potential applications in

research and drug development. While a specific CAS number for 2-Isopropyl-1H-imidazole
sulphate is not publicly indexed, this document outlines the properties of the parent compound

and the expected characteristics and synthesis of its sulphate salt.

Physicochemical Properties
2-Isopropyl-1H-imidazole is a substituted imidazole that serves as a versatile building block in

organic synthesis.[1][2] The sulphate salt is formed by the protonation of the imidazole ring by

sulfuric acid. The physicochemical properties of the parent compound are summarized in the

table below.
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Property Value Reference

CAS Number 36947-68-9 [1][3]

Molecular Formula C₆H₁₀N₂ [1][3]

Molecular Weight 110.16 g/mol [1][3][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 129-134 °C [1][5]

Boiling Point 256-260 °C [5]

Purity ≥ 98% [1]

SMILES CC(C)c1ncc[nH]1 [3][4]

IUPAC Name 2-propan-2-yl-1H-imidazole [3]

Synthesis and Experimental Protocols
The synthesis of 2-Isopropyl-1H-imidazole can be achieved through various established

methods for imidazole ring formation. The subsequent formation of the sulphate salt is a

standard acid-base reaction.

A common method for synthesizing 2-substituted imidazoles is the Debus synthesis, which

involves the reaction of a dicarbonyl compound, an aldehyde, and ammonia.[6] For 2-

Isopropyl-1H-imidazole, isobutyraldehyde would be a key reactant.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine glyoxal (1 equivalent), isobutyraldehyde (1 equivalent), and a source of

ammonia such as ammonium acetate (2-3 equivalents) in a suitable solvent like ethanol.

Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC).
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Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure. The resulting residue can be purified by

recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column

chromatography on silica gel to yield pure 2-Isopropyl-1H-imidazole.

The sulphate salt can be readily prepared by reacting the synthesized 2-Isopropyl-1H-

imidazole with sulfuric acid.

Experimental Protocol:

Dissolution: Dissolve a known molar amount of 2-Isopropyl-1H-imidazole in a suitable

organic solvent, such as diethyl ether or ethanol, in a beaker with stirring.

Acidification: Slowly add a stoichiometric amount (0.5 equivalents for the sulphate salt,

assuming a 2:1 imidazole to sulfuric acid ratio) of concentrated sulfuric acid dropwise to the

stirred solution. The reaction is exothermic, so cooling in an ice bath may be necessary.

Precipitation and Isolation: The sulphate salt will precipitate out of the solution. Continue

stirring for a short period to ensure complete precipitation.

Purification: Collect the solid precipitate by vacuum filtration and wash with a small amount

of the cold solvent to remove any unreacted starting material. Dry the resulting white solid

under vacuum to obtain 2-Isopropyl-1H-imidazole sulphate.
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Synthesis and Salt Formation Workflow

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of 2-Isopropyl-1H-imidazole and its

sulphate salt.
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Spectroscopic Data Description

¹H NMR (Expected)

For 2-Isopropyl-1H-imidazole, characteristic

signals would include a doublet for the methyl

protons and a septet for the methine proton of

the isopropyl group, along with signals for the

imidazole ring protons. Upon salt formation, a

downfield shift of the imidazole ring protons is

expected due to the increased positive charge

on the ring.

¹³C NMR (Expected)

The spectrum of the parent compound would

show distinct signals for the isopropyl group

carbons and the imidazole ring carbons. Salt

formation would lead to a downfield shift of the

carbon signals of the imidazole ring.

IR Spectroscopy

The IR spectrum of 2-Isopropyl-1H-imidazole

shows characteristic N-H stretching bands.

Upon formation of the sulphate salt, these

bands would be altered, and new strong bands

corresponding to the S-O stretching vibrations of

the sulphate anion would appear.[7]

Mass Spectrometry

The mass spectrum of 2-Isopropyl-1H-imidazole

would show a molecular ion peak corresponding

to its molecular weight (110.16 g/mol ).[7] For

the sulphate salt, electrospray ionization (ESI)

would likely show the protonated parent

compound.

Applications in Research and Drug Development
The imidazole moiety is a key structural component in many biologically active molecules and

pharmaceuticals.[2][8] 2-Isopropyl-1H-imidazole serves as a valuable intermediate in the

synthesis of more complex molecules with potential therapeutic applications.[1]
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Application Area Description

Pharmaceutical Synthesis

Used as a building block for the synthesis of

various pharmaceutical compounds, including

potential antifungal and anticancer agents.[1][8]

Enzyme Inhibition

2-Isopropyl-1H-imidazole has been identified as

a weak inhibitor of nitric oxide synthase (NOS).

[9]

Material Science

Employed as a curing agent for epoxy resins

and in the development of corrosion inhibitors.

[1]

Coordination Chemistry
The imidazole ring can act as a ligand to form

coordination complexes with various metals.[1]

Biological Significance and Signaling Pathways
The imidazole ring is a fundamental component of the amino acid histidine and is involved in

numerous biological processes, including enzyme catalysis and signal transduction.

Imidazoles can participate in signaling pathways by acting as ligands for receptors or by being

incorporated into molecules that modulate enzyme activity. For instance, in two-component

signal transduction systems, imidazole can act as a phosphotransfer molecule.[10]
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Conceptual Role of Imidazole in a Signaling Cascade
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Conceptual Imidazole Signaling

This diagram illustrates a generalized signaling pathway where an imidazole-containing

molecule, potentially a derivative of 2-Isopropyl-1H-imidazole, is activated by a receptor and

subsequently modulates a downstream effector to elicit a cellular response. This highlights the

potential for designing drugs based on this scaffold to target specific signaling cascades.
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In conclusion, while specific data for 2-Isopropyl-1H-imidazole sulphate is scarce, the known

properties and reactivity of the parent compound provide a solid foundation for its use in

research and development. Its straightforward synthesis and the biological significance of the

imidazole core make it an attractive molecule for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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